3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-(4-sulfamoylphenyl)urea

• IUPAC Name: 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(4-sulfamoylphenyl)urea
• InChI: InChI=1S/C17H17ClN4O4S/c18-11-1-5-14(6-2-11)22-10-13(9-16(22)23)21-17(24)20-12-3-7-15(8-4-12)27(19,25)26/h1-8,13H,9-10H2,(H2,19,25,26)(H2,20,21,24)
• InChI Key: MDTPCZVRKOXYGQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)NC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H17ClN4O4S
• Molecular Weight: 408.9 g/mol

Description

The compound “3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-(4-sulfamoylphenyl)urea” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a pyrrolidinone group, a sulfamoylphenyl group, and a urea group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chlorophenyl, pyrrolidinone, sulfamoylphenyl, and urea groups would contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the pyrrolidinone group could participate in reactions involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the chlorophenyl and sulfamoylphenyl groups might increase the compound’s hydrophobicity.

Scientific Research Applications

• Harmonic Generation : Second and third harmonic generation studies have confirmed CPP’s suitability for nonlinear optical devices. At five different characteristic wavelengths, CPP demonstrates superior performance compared to standard urea. .

Optoelectronic Devices

CPP’s remarkable electrooptic properties position it for use in optoelectronic devices. Consider the following aspects:

• Excitation Energy : CPP’s excitation energy is calculated at 326 nm (3.8 eV) using a computational approach. .
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Organic Materials for Optical Switching

CPP’s delocalized π-electrons, coupled with donor and acceptor groups, make it a promising candidate for optical switching. Consider the following:

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Optical Logic

CPP’s properties may contribute to advancements in optical logic circuits:

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Memory Devices

CPP’s unique characteristics could impact memory devices:

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Signal Processing

CPP’s properties may find use in signal processing applications:

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Unfortunately, without specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical, chemical, and biological properties. Without specific information, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, investigating its reactivity, and studying its biological activity.